Cas no 2097892-63-0 (4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 2097892-63-0
• MF: C₂₀H₁₇N₅O₄S
• MW: 423.445082426071
• CID: 5468805
• Update Time: 2025-06-14

4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]benzenesulfonamide

• Inchi： 1S/C20H17N5O4S/c26-18-5-6-19(27)25(18)15-1-3-16(4-2-15)30(28,29)24-13-17-20(23-12-11-22-17)14-7-9-21-10-8-14/h1-4,7-12,24H,5-6,13H2
• InChI Key： ANWMQGGKXAHFCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCC1C(C2C=CN=CC=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 423.10012521 g/mol
• Monoisotopic Mass: 423.10012521 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 131
• Molecular Weight: 423.4

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide

Comprehensive Analysis of 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097892-63-0)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097892-63-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonamide derivative incorporates a pyridine-pyrazine core, which is known for its role in modulating biological targets. Researchers are particularly interested in its kinase inhibition properties, as it may offer new avenues for drug discovery in oncology and inflammatory diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine. The pyridine and pyrazine moieties in this compound are critical for its binding affinity to specific enzymes, making it a promising candidate for further development. Its CAS No. 2097892-63-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug design and high-throughput screening.

One of the most compelling aspects of this compound is its potential application in targeted cancer therapies. The sulfonamide group is a well-known pharmacophore, often associated with enzyme inhibition and receptor modulation. Coupled with the 2,5-dioxopyrrolidin-1-yl moiety, it exhibits enhanced stability and bioavailability, which are critical for in vivo efficacy. These attributes align with current trends in personalized medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation. Its molecular weight and logP values suggest favorable drug-likeness, a key consideration in modern pharmaceutical research. Additionally, its solubility and stability profiles make it suitable for formulation studies, addressing common challenges in preclinical development.

Beyond its pharmacological potential, this compound is also a subject of interest in cheminformatics and computational chemistry. Researchers utilize molecular docking and QSAR modeling to predict its interactions with biological targets, accelerating the hit-to-lead optimization process. The integration of AI-driven drug discovery tools has further amplified its visibility, as scientists explore its structure-activity relationships (SAR) in silico.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097892-63-0) represents a versatile scaffold with broad applications in biomedical research. Its combination of heterocyclic and sulfonamide functionalities positions it as a valuable tool for investigating novel therapeutic pathways. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.